Cas no 1796291-49-0 (2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid)

• Product Name: 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• CAS No: 1796291-49-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5639383
• PubChem ID: 108495778
• Update Time: 2025-06-12

2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273142
• 2-[(2-cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• 1796291-49-0
• 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid

• Inchi： 1S/C9H12N2O4/c1-2-6-15-9(14)11(5-3-4-10)7-8(12)13/h2H,1,3,5-7H2,(H,12,13)
• InChI Key： JCAKIBAIKWKAAH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(=O)O)CCC#N)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid

2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic Acid (CAS No. 1796291-49-0): A Comprehensive Overview

2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid (CAS No. 1796291-49-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to by its IUPAC name, is a derivative of glycine with a unique functional group that imparts specific chemical and biological properties.

The structure of 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid consists of a central glycine backbone with a cyanoethyl and an allyl carbonate group attached to the amino group. The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies. The cyanoethyl group, in particular, is known for its reactivity and stability, which can be leveraged in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The unique combination of functional groups in this compound allows for precise control over the release and activation of the drug, enhancing its therapeutic efficacy while minimizing side effects.

One notable application of 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid is in the field of targeted drug delivery. Researchers have utilized its reactive groups to create conjugates with targeting ligands, such as antibodies or peptides, which can selectively deliver drugs to specific tissues or cells. This approach has shown significant potential in the treatment of diseases such as cancer, where targeted delivery can improve treatment outcomes and reduce toxicity.

Beyond pharmaceuticals, 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid has also found applications in materials science. Its ability to form stable complexes with various metals makes it useful in the synthesis of metalorganic frameworks (MOFs), which have a wide range of applications, including gas storage, catalysis, and sensing. The unique properties of MOFs derived from this compound have been studied for their potential in environmental remediation and energy storage technologies.

In chemical synthesis, 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity and stability make it an ideal starting material for multi-step synthetic processes. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on both small and large scales, making it more accessible for research and industrial applications.

The safety profile of 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid is another important consideration. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should adhere to standard safety protocols when working with this compound to minimize any potential risks.

In conclusion, 2-[(2-Cyanoethyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid (CAS No. 1796291-49-0) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.